Cas no 64966-35-4 (1-(4-Methoxy-phenoxy)-3-piperazin-1-yl-propan-2-ol dihydrochloride)

• Product Name: 1-(4-Methoxy-phenoxy)-3-piperazin-1-yl-propan-2-ol dihydrochloride
• CAS No: 64966-35-4
• MF: C₁₄H₂₄Cl₂N₂O₃
• MW: 339.257962226868
• CID: 1067844
• PubChem ID: 46736441
• Update Time: 2025-04-20

1-(4-Methoxy-phenoxy)-3-piperazin-1-yl-propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenoxy)-3-piperazin-1-yl-propan-2-ol dihydrochloride
• SR-01000326690-1
• 1-Piperazineethanol, a-[(4-methoxyphenoxy)methyl]-, dihydrochloride
• 1-(4-methoxyphenoxy)-3-(piperazin-1-yl)propan-2-ol dihydrochloride
• 64966-35-4
• 1-(4-methoxyphenoxy)-3-piperazin-1-ylpropan-2-ol;dihydrochloride
• AKOS015844970
• SR-01000326690

• MDL： MFCD11506496
• Inchi： 1S/C14H22N2O3.2ClH/c1-18-13-2-4-14(5-3-13)19-11-12(17)10-16-8-6-15-7-9-16;;/h2-5,12,15,17H,6-11H2,1H3;2*1H
• InChI Key： ZADUTRKVQJSDQU-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COC1C=CC(=CC=1)OC)CN1CCNCC1

Computed Properties

• Exact Mass: 338.1163980g/mol
• Monoisotopic Mass: 338.1163980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų